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Compound of Interest

Compound Name:
2-(Oxolan-2-yl)propan-2-amine

hydrochloride

CAS No.: 2172187-85-6

Cat. No.: B2608069

Get Quote

Executive Summary & Core Directive
Do not dispose of this compound down the drain.

2-(Oxolan-2-yl)propan-2-amine hydrochloride (also known as 2-(Tetrahydrofuran-2-

yl)propan-2-amine HCl) presents a dual-hazard profile: it is a nitrogenous organic salt capable

of releasing toxic fumes (NOx, HCl) upon combustion, and it contains a cyclic ether

(oxolane/tetrahydrofuran) moiety susceptible to peroxide formation upon aging.

Immediate Action Plan:

Assess Age: Check container date. If >12 months old, test for peroxides before handling.[1]

Segregate: Keep away from strong oxidizers (e.g., nitric acid) and strong bases.

Disposal Path: The only compliant disposal method is High-Temperature Incineration via a

licensed hazardous waste contractor.
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Chemical Profile & Hazard Identification
To dispose of a chemical safely, one must understand its reactive potential.[1] This compound

is not merely "chemical waste"; it is a functionalized building block with specific instabilities.

Physicochemical Data
Property Specification Operational Implication

Chemical Structure
Amine attached to a THF ring

(HCl salt)

Oxolane Ring: Potential

peroxide former.Amine HCl:

Acidic in solution; hygroscopic.

Physical State White to off-white solid

Hygroscopic nature leads to

"caking"; moisture absorption

accelerates degradation.

Acidity (pH)
Acidic (approx. pH 3-5 in

water)

Corrosive to metal containers;

incompatible with bleach

(releases Cl₂ gas).

Stability Stable if dry; Light/Air sensitive

Critical: The oxolane ether

oxygen is a site for radical

abstraction, leading to

hydroperoxides.

The "Why" Behind the Protocol (Causality)
Peroxide Risk: While the hydrochloride salt form stabilizes the amine, the oxolane

(tetrahydrofuran) ring remains vulnerable to autoxidation. If the salt becomes moist and is

stored for extended periods, peroxides can accumulate in the crystal lattice or liquid phase (if

deliquesced).

Aquatic Toxicity: Amine salts are generally toxic to aquatic life. Sewer disposal violates the

Clean Water Act (USA) and similar global regulations due to nitrogen load and direct toxicity.

Incompatibility: Mixing this acid salt with strong bases (e.g., Sodium Hydroxide) liberates the

free amine, which is volatile, flammable, and odorous.
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Pre-Disposal Assessment & Stabilization
Before moving the container to waste storage, you must validate its stability.

Peroxide Testing (Mandatory for Containers >12 Months)
If the container is old or shows signs of crystal formation around the cap (unlikely for salts, but

possible if deliquesced):

Visual Inspection: Do not open if solids have fused into a "glass-like" block or if crystals are

visible on the threads. Contact EHS immediately.

Test Strip: If safe to open, dissolve a small amount (10 mg) in fresh water and use a peroxide

test strip (e.g., Quantofix).

< 20 ppm: Safe for standard disposal.

> 20 ppm: Requires chemical reduction (e.g., ferrous sulfate treatment) before disposal.

Waste Stream Segregation
Solid Waste: Dispose of the solid salt in the "Solid Organic Hazardous Waste" stream.

Liquid Waste (Solutions): If the compound is dissolved in solvent (e.g., Methanol, DMSO),

dispose in the "Flammable Solvents" stream.

Do NOT Mix With:

Nitric Acid: Risk of violent oxidation and gas evolution.[2]

Bleach (Hypochlorite): Releases toxic chloramine and chlorine gas.

Disposal Workflow (Decision Tree)
This logic flow ensures you select the correct waste stream based on the physical state and

peroxide status of the material.
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Start: Waste Identification
2-(Oxolan-2-yl)propan-2-amine HCl

Is container > 1 year old
or showing crystals?

Test for Peroxides
(Quantofix / KI Starch)

Yes

Physical State?

NoPeroxides > 20 ppm?

STOP: Contact EHS
Explosion Hazard

Yes (>100 ppm)

Stabilize: Reduce with
Ferrous Sulfate / Sodium Thiosulfate

Yes (<100 ppm)

No

Stream: Solid Organic Waste
(Trace Halogenated)

Solid/Powder

Stream: Liquid Organic Waste
(Solvent Compatible)

Solution

Labeling: 'Toxic, Irritant'
List: Amine HCl, THF-derivative

Final Fate: High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for determining the safe disposal path based on container age and

physical state.

Step-by-Step Operational Protocols
Protocol A: Disposal of Solid Waste (Pure Compound)
Applicability: Expired or excess solid powder.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Avoid metal containers due to the corrosive nature of the HCl salt.

Transfer: Transfer the solid using a plastic spatula. Avoid generating dust.[3][4][5][6][7][8]

PPE:[4][8][9][10][11][12] Nitrile gloves, safety glasses, and N95 dust mask (or work in a

fume hood).

Labeling: Attach a hazardous waste tag.

Constituents: "2-(Oxolan-2-yl)propan-2-amine hydrochloride" (95%+).

Hazard Checkboxes: Toxic, Irritant.[4][6][8]

Storage: Store in the "Solid Organics" satellite accumulation area until pickup.

Protocol B: Disposal of Reaction Mixtures (Solutions)
Applicability: The compound dissolved in solvents (e.g., DCM, Methanol, THF).

Compatibility Check: Ensure the solvent waste container does NOT contain strong oxidizers.

pH Check: If the solution is aqueous, check pH.

If < 2: Neutralize slowly with dilute Sodium Bicarbonate to pH 5-9 before adding to the

organic waste drum (to prevent drum corrosion).

Caution: Neutralization will release CO₂ and potentially the free amine (fishy odor).

Perform in a hood.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC270101000&productDescription=HYDROXYLAMINE+HYDROCHLOR+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/89686-69-1-A0069685-GB-en.pdf
https://www.shepherd.edu/app/uploads/2016/04/HX0770-Hydroxylamine-hydrochloride-ACS.pdf
https://www.sigmaaldrich.com/TW/en/sds/sigald/255580?userType=undefined
https://www.modernchemical.co.th/products/pdf/msds-en/Others/SDS_Tetrahydrofuran(THF)_MCC_En.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_tetrahydrofuran.pdf
https://www.chemos.de/import/data/msds/GB_en/89686-69-1-A0069685-GB-en.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_tetrahydrofuran.pdf
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://assets.greenbook.net/19-36-29-19-06-2018-mpAUG006.pdf
https://pdf.benchchem.com/195/Application_Notes_and_Protocols_for_the_Proper_Disposal_of_2_Methylindolin_1_amine_Hydrochloride_Waste.pdf
https://collectandrecycle.com/chemical-waste-disposal/amine/
https://www.benchchem.com/product/b2608069/docs?utm_src=pdf-body#comprehensive-disposal-guide-2-oxolan-2-yl-propan-2-amine-hydrochloride
https://www.chemos.de/import/data/msds/GB_en/89686-69-1-A0069685-GB-en.pdf
https://www.sigmaaldrich.com/TW/en/sds/sigald/255580?userType=undefined
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_tetrahydrofuran.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2608069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer: Pour into the "Halogenated" or "Non-Halogenated" solvent waste stream

depending on the solvent used.

Note: Even though the compound contains Cl (HCl salt), if dissolved in non-halogenated

solvent (like Methanol) at <5%, it often goes to the non-halogenated stream. Consult local

EHS rules, as some incinerators require any halogen content to go to the Halogenated

stream.

Emergency Response: Spills & Exposure
In the event of a spill, rapid containment prevents laboratory contamination.

Spill Detected 1. Evacuate & Isolate
(Fume Hood On)

2. Don PPE
(Double Nitrile Gloves, Goggles)

3. Cover with Absorbent
(Vermiculite or Chem-Sorb)

4. Sweep & Bag
(Double Bag) 5. Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid or liquid spills.[10]

First Aid Measures:

Eye Contact: Rinse immediately with water for 15 minutes.[3][7] The HCl salt is acidic and

can cause corneal damage.

Skin Contact: Wash with soap and water.[5][7][8] Do not use solvent (ethanol), as it may

increase transdermal absorption.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention (potential for HCl

irritation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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